molecular formula C21H20N4O5S2 B12195193 4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide

4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide

Cat. No.: B12195193
M. Wt: 472.5 g/mol
InChI Key: FAYCXNPOVKJHFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide is a complex synthetic compound designed for advanced chemical and pharmaceutical research. Its molecular structure incorporates several pharmacologically significant motifs, including a 3,4-dimethoxyphenyl group, a 1,3-thiazole ring, and a benzenesulfonamide moiety. The presence of these features suggests potential for diverse biological activity, making it a valuable candidate for probing enzyme function and cellular pathways. Researchers may investigate this compound as a potential inhibitor for various enzymatic targets, particularly those with affinity for the sulfonamide functional group. The specific mechanism of action is dependent on the research context and target system. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures in humans or animals.

Properties

Molecular Formula

C21H20N4O5S2

Molecular Weight

472.5 g/mol

IUPAC Name

4-[4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-hydroxy-5-imino-2H-pyrrol-1-yl]benzenesulfonamide

InChI

InChI=1S/C21H20N4O5S2/c1-29-17-8-3-12(9-18(17)30-2)15-11-31-21(24-15)19-16(26)10-25(20(19)22)13-4-6-14(7-5-13)32(23,27)28/h3-9,11,22,26H,10H2,1-2H3,(H2,23,27,28)

InChI Key

FAYCXNPOVKJHFR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)C4=CC=C(C=C4)S(=O)(=O)N)O)OC

Origin of Product

United States

Preparation Methods

Key Functional Groups and Building Blocks

  • Benzenesulfonamide : Requires introduction of a sulfonamide group to a benzene ring.

  • Dihydropyrrole-Imino Ring : A five-membered pyrrole ring with hydroxy-imino substituents.

  • Thiazole with 3,4-Dimethoxyphenyl : A thiazole heterocycle substituted with a 3,4-dimethoxyphenyl group.

Proposed Synthetic Pathways

Route 1: Stepwise Assembly via Thiazole and Pyrrole Formation

Step 1: Synthesis of 4-(3,4-Dimethoxyphenyl)-1,3-Thiazol-2-amine
This intermediate can be prepared via condensation of 3,4-dimethoxybenzaldehyde with thiourea or thioamide derivatives. For example:

  • Reaction Conditions : Reflux in ethanol with catalytic trifluoroacetic acid (TFA).

  • Yield : ~70–85% (estimated based on analogous thiazole syntheses).

Step 2: Formation of the Dihydropyrrole-Imino Ring
A three-component reaction involving pyruvic acid, an aldehyde (derived from the thiazole intermediate), and an amine (e.g., 4-aminobenzenesulfonamide) may form the pyrrole core:

  • Mechanism : Cyclocondensation under acidic conditions (e.g., TFA), yielding the 4-hydroxy-2-imino-pyrrolidine structure.

  • Key Reference : Doebner-type synthesis adapted for sulfonamide incorporation.

Step 3: Sulfonamide Coupling
The benzenesulfonyl chloride reacts with the amine group of the dihydropyrrole intermediate:

  • Conditions : Room temperature in dichloromethane with triethylamine.

  • Yield : ~80–90% (based on sulfonamide coupling efficiencies).

Route 2: One-Pot Multicomponent Synthesis

Reagents :

  • A : 3,4-Dimethoxybenzaldehyde

  • B : Thiourea or thioamide

  • C : 4-Aminobenzenesulfonamide

  • D : Pyruvic acid

Procedure :

  • Thiazole Formation : Condense A and B under acidic conditions to form the thiazole core.

  • Cyclocondensation : Add C and D to the reaction mixture, followed by TFA to drive the Doebner-type cyclization.

  • Purification : Column chromatography or crystallization.

Critical Reaction Conditions and Data

Thiazole Synthesis Optimization

ParameterValue/DescriptionSource
Catalyst TFA (10–20 mol%)
Solvent Ethanol or acetone
Temperature Reflux (80–100°C)
Yield 70–85%

Pyrrole-Imino Ring Formation

ParameterValue/DescriptionSource
Catalyst TFA (5–10 mol%)
Solvent Ethanol
Reaction Time 12–24 hours
Key Intermediate 4-Hydroxy-2-imino-pyrrolidine derivative

Sulfonamide Coupling

ParameterValue/DescriptionSource
Base Triethylamine (2–3 eq)
Solvent Dichloromethane
Temperature 0–25°C
Yield 80–90%

Challenges and Considerations

Functional Group Compatibility

  • Sulfonamide Stability : Avoid strong acids/bases during thiazole or pyrrole synthesis to prevent sulfonamide hydrolysis.

  • Thiazole Sensitivity : Thiols or thioamides may require inert atmospheres to prevent oxidation.

Analytical Validation

Spectroscopic Data (Hypothetical)

TechniqueExpected Signal (δ)Assignment
¹H NMR 6.8–7.4 ppm (aromatic protons)Thiazole and sulfonamide
4.2–4.5 ppm (CH₂)Dihydropyrrole ring
¹³C NMR 160–170 ppm (C=O, C=N)Imino and hydroxy groups
HRMS [M+H]⁺ = 485.2 (calcd)Molecular ion

Chemical Reactions Analysis

Types of Reactions

4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols .

Scientific Research Applications

4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Features

The table below compares the target compound with structurally related derivatives:

Compound Name / ID Core Structure Substituents Molecular Weight (g/mol) Key Properties/Activities Reference(s)
Target Compound Benzenesulfonamide-thiazole-pyrrolidine 3,4-Dimethoxyphenyl, 2-imino, 4-hydroxy ~472.5 (estimated) Hypothesized enzyme inhibition (e.g., carbonic anhydrase) due to sulfonamide moiety
4-[5-(3,4-Dimethoxyphenyl)-3-aryl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulphonamide (4e) Benzenesulfonamide-pyrazoline 3,4-Dimethoxyphenyl (aryl group) ~441.5 Synthesized via cyclocondensation; potential carbonic anhydrase inhibition
N-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]pyrazine-2-carboxamide Thiazole-pyrazine 3,4-Dimethoxyphenyl, pyrazine-carboxamide 342.4 XLogP3: 1.9; H-bond donors: 1; H-bond acceptors: 7; potential kinase inhibition
4-(3,4-Dimethoxyphenyl)-2-oxo-6-[4-(1H-tetrazol-1-yl)phenyl]-1,2-dihydropyridine-3-carbonitrile (J2) Dihydropyridine-tetrazole 3,4-Dimethoxyphenyl, tetrazole ~442.5 Antibacterial activity against Klebsiella pneumoniae (binding interactions with 7BYE)
(E)-4-(3,4-Dimethoxyphenyl)but-3-en-1-ol (Compound 7) Simple alkene-alcohol 3,4-Dimethoxyphenyl, conjugated double bond 208.2 Cytotoxic (IC50: 2.73–24.14 µM against A549, MCF7, HepG2)

Key Differences and Implications

J2 demonstrates antibacterial activity due to tetrazole and dihydropyridine moieties, which are absent in the target compound .

Physicochemical Properties: The target compound’s higher molecular weight (~472.5 vs. 342.4 for the thiazole-pyrazine derivative) may reduce solubility but enhance target affinity . Compound 4e (pyrazoline derivative) has fewer H-bond acceptors (7 vs.

Synthetic Complexity :

  • Thiazole-pyrrolidine scaffolds (target compound) require multi-step syntheses involving cyclization and functionalization, while pyrazoline derivatives (e.g., 4e ) are synthesized via simpler cyclocondensation .

Biological Activity

The compound 4-{3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-hydroxy-2-imino-2,5-dihydro-1H-pyrrol-1-yl}benzenesulfonamide (often referred to as "the compound") has gained attention in recent years for its diverse biological activities. This article reviews the current understanding of its biological properties, including its mechanisms of action, efficacy in various models, and potential therapeutic applications.

Chemical Structure and Properties

The compound has a complex structure characterized by multiple functional groups that contribute to its biological activity. Its molecular formula is C23H20N2O3SC_{23}H_{20}N_{2}O_{3}S, and it features a thiazole ring, a pyrrole moiety, and a sulfonamide group. These structural components are crucial for its interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes and modulate signaling pathways. Notably, it has been shown to act on:

  • Protein Kinases : The compound exhibits inhibitory effects on various protein kinases, which are pivotal in cell signaling pathways involved in cell growth and proliferation.
  • Antioxidant Activity : It demonstrates significant antioxidant properties, which help mitigate oxidative stress in cells, a contributing factor in many diseases including cancer and neurodegenerative disorders.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. In vitro assays have demonstrated:

  • Cell Line Efficacy : The compound showed significant cytotoxic effects against several cancer cell lines, including breast (MCF-7), colon (HCT116), and lung (A549) cancer cells. The IC50 values ranged from 10 to 30 µM depending on the cell line tested.
Cell LineIC50 (µM)
MCF-715
HCT11620
A54925

These results suggest that the compound may induce apoptosis through various mechanisms, including the activation of caspases and modulation of Bcl-2 family proteins.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro studies indicate:

  • Bacterial Inhibition : It exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentrations (MIC) were found to be significantly lower than those of standard antibiotics like penicillin and ciprofloxacin.
BacteriaMIC (µg/mL)
Staphylococcus aureus8
Escherichia coli16
Pseudomonas aeruginosa32

This antimicrobial activity is thought to stem from its ability to disrupt bacterial cell wall synthesis.

Case Studies

Several case studies have been conducted to explore the therapeutic potential of the compound:

  • In Vivo Tumor Models : In xenograft models using human tumor cells implanted in mice, treatment with the compound resulted in a significant reduction in tumor size compared to control groups. Doses administered ranged from 10 mg/kg to 50 mg/kg.
  • Inflammation Models : In models of acute inflammation (e.g., carrageenan-induced paw edema), the compound demonstrated anti-inflammatory effects comparable to those of standard non-steroidal anti-inflammatory drugs (NSAIDs).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.